Cas no 123973-36-4 (1,3-Difluoro-4-nitro-2-(trifluoromethyl)benzene)

1,3-Difluoro-4-nitro-2-(trifluoromethyl)benzene is a fluorinated aromatic compound characterized by its unique substitution pattern, combining nitro, trifluoromethyl, and fluorine groups. This structure imparts high electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of multiple fluorine atoms enhances its stability and reactivity in nucleophilic aromatic substitution reactions. Its nitro group further facilitates functionalization, enabling precise modifications for targeted applications. The compound's well-defined reactivity and compatibility with various synthetic conditions make it a preferred choice for researchers developing advanced fluorinated derivatives. Its purity and consistent performance ensure reliable results in complex synthetic pathways.
1,3-Difluoro-4-nitro-2-(trifluoromethyl)benzene structure
123973-36-4 structure
Product Name:1,3-Difluoro-4-nitro-2-(trifluoromethyl)benzene
CAS No:123973-36-4
MF:C7H2F5NO2
MW:227.088299274445
MDL:MFCD12924861
CID:1005010
PubChem ID:15614234
Update Time:2025-06-09

1,3-Difluoro-4-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Difluoro-4-nitro-2-(trifluoromethyl)benzene
    • 2,6-Difluoro-3-nitrobenzotrifluoride
    • 1,3-Difluoro-4-nitro-2-(trifluoromethyl)benzene, 3-Nitro-alpha,alpha,alpha,2,6-pentafluorotoluene
    • TD1266
    • DB-010019
    • DS-13574
    • AC-28711
    • 123973-36-4
    • CS-W007033
    • Benzene, 1,3-difluoro-4-nitro-2-(trifluoromethyl)-
    • DTXSID30575751
    • SY113288
    • SEVUDOJHWVTRRK-UHFFFAOYSA-N
    • SCHEMBL9748208
    • A890624
    • AMY28446
    • AKOS016007636
    • YEA97336
    • MFCD12924861
    • 2,6-Difluoro-3-nitrobenzotrifluoride 98%
    • MDL: MFCD12924861
    • Inchi: 1S/C7H2F5NO2/c8-3-1-2-4(13(14)15)6(9)5(3)7(10,11)12/h1-2H
    • InChI Key: SEVUDOJHWVTRRK-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C=1C(F)(F)F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 227.00056912g/mol
  • Monoisotopic Mass: 227.00056912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.8Ų

1,3-Difluoro-4-nitro-2-(trifluoromethyl)benzene Pricemore >>

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